N-[(2-bromophenyl)methyl]-N-methyl-2-methylsulfonylbenzamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-N-methyl-2-methylsulfonylbenzamide
• InChI: InChI=1S/C16H16BrNO3S/c1-18(11-12-7-3-5-9-14(12)17)16(19)13-8-4-6-10-15(13)22(2,20)21/h3-10H,11H2,1-2H3
• InChI Key: FDSNGGAQQITOBF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1Br)C(=O)C2=CC=CC=C2S(=O)(=O)C
• Molecular Formula: C16H16BrNO3S
• Molecular Weight: 382.3 g/mol

Description

N-[(2-bromophenyl)methyl]-N-methyl-2-methylsulfonylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BMS-986205 and is used in various research studies to understand its mechanism of action and its effects on biochemical and physiological systems.

Mechanism of Action

BMS-986205 works by inhibiting the activity of a protein called Bruton's tyrosine kinase (BTK). BTK is involved in the signaling pathways that regulate immune cell function, and its inhibition can lead to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that BMS-986205 can effectively reduce inflammation and pain in animal models. It has also been shown to have an effect on the immune system, leading to a decrease in the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using BMS-986205 in lab experiments is its specificity for BTK, which allows for targeted inhibition of immune cell function. However, one limitation is that its effects may be limited to certain types of immune cells, and further research is needed to fully understand its potential applications.

Future Directions

There are several potential future directions for the study of BMS-986205. One area of research is its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and lupus. Additionally, further studies are needed to understand its effects on different types of immune cells and its potential use in combination with other drugs for the treatment of cancer and other diseases. Overall, BMS-986205 has the potential to be a valuable tool in scientific research and the development of new therapies for a variety of diseases.

Synthesis Methods

The synthesis of BMS-986205 involves the reaction of 2-bromobenzylamine with 2-methylsulfonylbenzoyl chloride in the presence of a base. The resulting product is then treated with methylamine to obtain the final compound.

Scientific Research Applications

BMS-986205 has been used in various scientific research studies due to its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, BMS-986205 has been studied for its potential use in the treatment of cancer and other diseases.